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Compound of Interest

Compound Name: Bis-PEG21-NHS ester

Cat. No.: B6352240 Get Quote

An In-depth Technical Guide to Bis-PEG21-NHS Ester

Introduction
Bis-PEG21-NHS ester is a homobifunctional crosslinking reagent widely utilized in the fields of

bioconjugation, drug delivery, and proteomics. Its structure is characterized by a long,

hydrophilic polyethylene glycol (PEG) spacer arm flanked by two N-hydroxysuccinimide (NHS)

ester functional groups. This unique architecture allows for the covalent conjugation of two

amine-containing molecules, imparting increased solubility and flexibility to the resulting

conjugate. This guide provides a detailed examination of its structure, properties, and

applications.

Core Structure and Functional Components
The chemical structure of Bis-PEG21-NHS ester is central to its function. It can be

deconstructed into three key components:

N-Hydroxysuccinimide (NHS) Esters: The molecule is capped at both ends by NHS esters.

These are highly reactive functional groups that specifically target primary amines (-NH2),

such as the side chain of lysine residues in proteins or amine-modified oligonucleotides, to

form stable and covalent amide bonds.[1][2]

Polyethylene Glycol (PEG) Spacer: The core of the molecule consists of a discrete PEG

(dPEG®) chain with 21 ethylene glycol units.[3] This hydrophilic spacer arm confers several

advantageous properties, including enhanced solubility in aqueous buffers, reduced

aggregation of conjugates, and increased stability in biological systems.[1][2] The extended
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length of the PEG chain provides significant spatial separation between the conjugated

molecules.

Homobifunctional Nature: The presence of identical reactive groups (NHS esters) at both

ends makes it a homobifunctional crosslinker. This symmetry is ideal for intermolecular

crosslinking of two identical or different proteins or for intramolecularly linking different amine

sites within a single protein.

Below is a diagram illustrating the general structure of Bis-PEG21-NHS ester.

Caption: General schematic of the Bis-PEG21-NHS ester structure.

Physicochemical Properties
The quantitative properties of Bis-PEG21-NHS ester are summarized in the table below.

These parameters are critical for designing and executing conjugation experiments, ensuring

accurate stoichiometry and characterization of the final products.

Property Value Reference(s)

Chemical Formula C₅₄H₉₆N₂O₂₉

Molecular Weight ~1237.34 g/mol

CAS Number 2221948-98-5

Appearance
Colorless to off-white Solid-

Liquid Mixture or Viscous liquid

Purity ≥95%

Spacer Arm Length ~79.1 Å (67 atoms)

Storage Conditions -20°C, protect from moisture

Reaction Mechanism and Experimental Protocols
Amine-Reactive Conjugation Pathway
The utility of Bis-PEG21-NHS ester lies in the reaction between its terminal NHS esters and

primary amines. This reaction proceeds via nucleophilic acyl substitution, where the amino
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group attacks the carbonyl carbon of the NHS ester. This results in the formation of a stable

amide bond and the release of N-hydroxysuccinimide as a byproduct. The optimal pH for this

reaction is between 7.0 and 7.5.
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NHS Ester Reaction with Primary Amine

Bis-PEG21-NHS Ester + Biomolecule-NH₂

pH 7.0 - 7.5
Aqueous Buffer

Reaction Conditions

Conjugated Biomolecule (Stable Amide Bond)

Forms

N-hydroxysuccinimide (NHS)

Releases

1. Prepare Reagents
- Dissolve Bis-PEG21-NHS in anhydrous DMSO
- Prepare protein in amine-free buffer (pH 7.2)

2. Initiate Reaction
- Add crosslinker to protein solution

- Incubate (e.g., 1 hr at RT)

Combine

3. Quench Reaction
- Add Tris or Glycine buffer to stop

After Incubation

4. Purify Conjugate
- Remove excess reagent via Dialysis or SEC

Proceed to

5. Analyze Product
- SDS-PAGE, Mass Spectrometry, etc.

Characterize

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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